Cas no 1612841-22-1 (HIV-1 inhibitor-3)

• Product Name: HIV-1 inhibitor-3
• CAS No: 1612841-22-1
• MF: C₉H₁₀F₂N₂O₅
• MW: 264.182909488678
• MDL: MFCD30471997
• CID: 4610934
• PubChem ID: 86288420
• Update Time: 2025-05-24

HIV-1 inhibitor-3 Chemical and Physical Properties

Names and Identifiers

• HIV-1 inhibitor-3
• 1-(2-Deoxy-2,4-difluoro-beta-D-ribofuranosyl)uracil
• 1-[(2R,3R,4S,5S)-3,5-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-[(2R,3R,4S,5S)-3,5-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• HY-128722
• CS-0099820
• W12841
• 1-((2R,3R,4S,5S)-3,5-Difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• MFCD30471997
• AS-74864
• DA-69339
• SCHEMBL16107628
• 1612841-22-1
• AKOS030628271

• MDL： MFCD30471997
• Inchi： 1S/C9H10F2N2O5/c10-5-6(16)9(11,3-14)18-7(5)13-2-1-4(15)12-8(13)17/h1-2,5-7,14,16H,3H2,(H,12,15,17)/t5-,6+,7-,9-/m1/s1
• InChI Key： QMLNPJRBOJRGPS-JVZYCSMKSA-N
• SMILES： F[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@](CO)([C@H]1O)F

Computed Properties

• Exact Mass: 264.055778g/mol
• Monoisotopic Mass: 264.055778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.1
• Molecular Weight: 264.18g/mol

Additional information on HIV-1 inhibitor-3

Exploring HIV-1 inhibitor-3 (CAS No. 1612841-22-1): A Promising Therapeutic Candidate for HIV Treatment

In the ongoing battle against HIV-1 infection, researchers are continually seeking innovative compounds to enhance treatment efficacy and reduce side effects. One such compound, HIV-1 inhibitor-3 (CAS No. 1612841-22-1), has emerged as a promising candidate due to its unique mechanism of action and potential clinical benefits. This article delves into the scientific and therapeutic significance of this compound, addressing common questions and trends in HIV research and antiviral drug development.

The HIV-1 inhibitor-3 belongs to a class of small molecules designed to target specific stages of the HIV-1 replication cycle. Unlike traditional antiretroviral therapies (ART), which often focus on viral enzymes like reverse transcriptase or protease, this inhibitor is engineered to disrupt viral entry or assembly, offering a novel approach to HIV treatment. Its CAS number, 1612841-22-1, is frequently searched in academic and pharmaceutical databases, reflecting growing interest in its preclinical and clinical potential.

Recent studies highlight the compound's ability to inhibit HIV-1 viral load in vitro, with some reports suggesting synergistic effects when combined with existing ART regimens. This aligns with current trends in combination therapy, where researchers aim to overcome drug resistance and improve patient outcomes. Users often search for terms like "HIV-1 inhibitor-3 mechanism" or "CAS 1612841-22-1 clinical trials," underscoring the demand for detailed, accessible information on this topic.

From a structural perspective, HIV-1 inhibitor-3 features a optimized pharmacophore that enhances binding affinity to viral targets while minimizing off-target interactions. This specificity is critical in reducing adverse effects, a major concern in long-term HIV management. Computational modeling and high-throughput screening have played pivotal roles in its development, reflecting the integration of AI-driven drug discovery in modern pharmacology.

Another hot topic in HIV research is the quest for latency-reversing agents to eradicate viral reservoirs. While HIV-1 inhibitor-3 is primarily investigated for its acute infection applications, its potential role in functional cure strategies remains an active area of exploration. Searches for "HIV cure 2024" or "new HIV drugs" often lead to discussions about compounds like this, highlighting public interest in groundbreaking therapies.

In summary, HIV-1 inhibitor-3 (CAS No. 1612841-22-1) represents a significant stride in antiviral drug development. Its unique properties and alignment with current HIV treatment paradigms make it a compound worth watching in both academic and clinical settings. As research progresses, staying informed about its mechanisms, trials, and applications will be essential for professionals and patients alike.